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Get Quote

An In-Depth Technical Guide on C-Terminal Analysis
and Peptide Chemistry
Executive Summary & Technical Disambiguation
In the context of biochemical research and drug development, the term "Mth-DL-alanine"

refers to Methylthiohydantoin-DL-alanine (5-methyl-2-thioxoimidazolidin-4-one). It is a cyclic

derivative of alanine formed primarily during the chemical sequencing of protein C-termini

(specifically the Schlack-Kumpf degradation).

Critical Distinction: It is imperative to distinguish Mth-DL-alanine from N-Methyl-DL-alanine (N-

Me-Ala). While Mth-DL-alanine is an analytical marker for structural biology, N-Me-Ala is a bio-

active residue used in peptide therapeutics to enhance metabolic stability. This guide focuses

on the analytical significance of Mth-DL-alanine while providing necessary context on its N-

methylated counterpart.
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Feature Mth-DL-alanine N-Methyl-DL-alanine

Full Name
Methylthiohydantoin-DL-

alanine
N-Methyl-DL-alanine

Structure Cyclic (Thiohydantoin ring) Linear (Methylated amine)

Primary Role
Analytical Standard (C-terminal

sequencing)

Therapeutic Building Block

(Peptide stability)

Biological Context Ex vivo degradation product
In vivo metabolite / Drug

moiety

Detection
HPLC / Mass Spectrometry (C-

term marker)
NMR / LC-MS (Metabolite)

Chemical Identity and Properties
Mth-DL-alanine is the thiohydantoin derivative of alanine. In proteomic workflows, it serves as

the stable end-product indicating that an Alanine residue was present at the Carboxyl-terminus

(C-terminus) of a polypeptide chain.

IUPAC Name: 5-methyl-2-thioxoimidazolidin-4-one

Molecular Formula: C₄H₆N₂OS

Molecular Weight: 130.17 g/mol

Solubility: Soluble in polar organic solvents (methanol, acetonitrile); limited solubility in water

compared to free alanine.

Structural Significance
The formation of the hydantoin ring (MTH) is the key to its stability. Unlike the

Phenylthiohydantoin (PTH) derivatives used in N-terminal Edman degradation, MTH derivatives

are formed via the reaction of the C-terminal carboxyl group with thiocyanate ions (typically

ammonium thiocyanate) in the presence of acetic anhydride.
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Biological Application: C-Terminal Sequencing (The
Schlack-Kumpf Degradation)
The primary "biological role" of Mth-DL-alanine is its utility as a molecular fingerprint in

determining the primary structure of proteins. While N-terminal sequencing (Edman) is

standard, C-terminal sequencing is critical for:

Verifying Post-Translational Modifications (PTMs): Many proteins undergo C-terminal

processing (e.g., amidation, cleavage) that defines their biological activity.

Quality Control of Biologics: Ensuring the integrity of recombinant protein drugs (e.g., Insulin,

Monoclonal Antibodies) requires confirming the C-terminal amino acid is intact.

Mechanism of Formation
The conversion of a C-terminal Alanine into Mth-DL-alanine follows the Stark Degradation (a

modification of the Schlack-Kumpf method).

Activation: The C-terminal carboxyl group of the peptide is activated by acetic anhydride.

Cyclization: Reaction with thiocyanate (SCN⁻) forms a C-terminal acyl-isothiocyanate, which

cyclizes to form a peptidyl-thiohydantoin.

Cleavage: Hydrolysis (using acetohydroxamate or hydroxide) cleaves the thiohydantoin ring

from the peptide chain, releasing Mth-DL-alanine.

Identification: The released Mth-DL-alanine is analyzed via HPLC or LC-MS to confirm

"Alanine" was the C-terminal residue.

Figure 1: Formation of Mth-DL-alanine via Stark Degradation (C-Terminal Sequencing)
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Click to download full resolution via product page

Figure 1: The chemical pathway transforming a C-terminal Alanine residue into the Mth-DL-
alanine analyte for identification.[1][2][3][4][5][6]

Experimental Protocol: Detection of Mth-DL-alanine[1][2]
For researchers validating peptide synthesis or analyzing protein degradation, the following

protocol outlines the extraction and identification of Mth-DL-alanine.

Objective: Identify if Alanine is the C-terminal residue of a target peptide.

Reagents:
Activation Reagent: Acetic anhydride, Ammonium thiocyanate (NH₄SCN).

Cleavage Reagent: 0.1 M Sodium Hydroxide (NaOH) or Acetohydroxamate.

Standard: Authentic Mth-DL-alanine (Sigma/ChemicalBook Ref: CAS 1968-34-9 or similar).

Workflow:
Derivatization:

Dissolve 1-5 nmol of dry peptide in 100 µL of Activation Reagent.

Incubate at 80°C for 30 minutes (forms the peptidyl-thiohydantoin).

Evaporate to dryness under N₂ stream.

Cleavage:

Add 100 µL of Cleavage Reagent.

Incubate at Room Temperature for 10 minutes.

Neutralize with dilute HCl.

Extraction:
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Extract the cleaved Mth-amino acid with Ethyl Acetate (Mth derivatives are more

hydrophobic than the shortened peptide).

Dry the organic layer.

Analysis (HPLC-UV):

Column: C18 Reverse Phase (e.g., Zorbax Eclipse).

Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile.

Detection: UV Absorbance at 269 nm (characteristic max for thiohydantoins).

Validation: Compare retention time against the Mth-DL-alanine standard.

Related Bio-Active Context: N-Methyl-DL-alanine[2][7][8]
Note: If your research interest lies in peptide therapeutics rather than sequencing, you are

likely encountering the abbreviation "Mth" as a misnomer for N-Methyl-alanine.

N-Methyl-DL-alanine (N-Me-Ala) is biologically significant in Medicinal Chemistry:

Proteolytic Stability: Replacing a standard Alanine with N-Me-Ala in a peptide drug (e.g.,

Cyclosporine analogs) prevents protease enzymes from cleaving the peptide bond. The N-

methyl group creates steric hindrance.

Neuroactivity: N-methylated amino acids can modulate NMDA receptors.

Conformational Constraint: It forces peptides into specific conformations (e.g., beta-turns),

improving receptor binding affinity.

Differentiation Summary:

Use Mth-DL-alanine standards when sequencing a protein.

Use N-Methyl-DL-alanine reagents when synthesizing a protease-resistant peptide drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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